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Compound of Interest

Compound Name: 2-Isopropyl-4-methylnicotinonitrile

Cat. No.: B13943180

Get Quote

Executive Summary
Objective: To provide a definitive spectral assignment guide for 2-Isopropyl-4-
methylnicotinonitrile (CAS: 2105944-09-8), a critical intermediate in the synthesis of KRAS

G12C inhibitors (e.g., Sotorasib analogs) and other agrochemical actives.[1]

Comparison Scope: This guide compares the theoretical/predicted spectral signature of the

target molecule against its most common regioisomer, 2-Methyl-4-isopropylnicotinonitrile.[1] In

condensation reactions (e.g., modified Guareschi-Thorpe), regioisomeric mixtures are

common.[1] Distinguishing them requires precise analysis of scalar coupling (

) and spatial proximity (NOE).[1]

Audience: Medicinal Chemists, Analytical Scientists, and Process Chemists.[1]

Structural Analysis & Numbering
Before interpreting spectra, we must define the spin system.[1]
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Molecule: 2-Isopropyl-4-methylnicotinonitrile Formula:

MW: 160.22 g/mol [1]

Structural Diagram & Correlations (Graphviz)

Target Structure: 2-Isopropyl-4-methylnicotinonitrile

Key Diagnostic Signals (1H NMR)
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Figure 1: Structural connectivity and key diagnostic proton relationships.

Comparative Spectral Data: Target vs. Regioisomer
The primary challenge in synthesizing substituted pyridines is distinguishing between the 2-

isopropyl-4-methyl and 2-methyl-4-isopropyl isomers.[1]
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Table 1: H NMR Assignment (400 MHz, CDCl )
Note: Values are high-confidence estimates based on substituted pyridine additivity rules and

analogous literature compounds.

Position Group Multiplicity

Predicted
Shift (

, ppm)

Integration
Diagnostic
Logic
(Why?)

H6 Aromatic
Doublet (

)
8.55 – 8.65 1H

Most

Downfield:

Adjacent to

Nitrogen

(deshielding).

[1] Coupled

to H5.

H5 Aromatic
Doublet (

)
7.10 – 7.20 1H

Shielded:

Ortho to 4-Me

group

(electron-

donating).[1]

H-iPr Methine
Septet (

)
3.40 – 3.60 1H

Unique:

Diagnostic for

2-position

substitution.

4-Me Methyl
Singlet (

)
2.50 – 2.60 3H

Singlet: No

adjacent

protons

(isolated by

quaternary

C3/C4).[1]

Me-iPr Methyls
Doublet (

)
1.30 – 1.35 6H

Coupled:

Splits due to

neighboring

methine.[1]
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Table 2: Critical Distinction Criteria (Target vs.
Alternative)

Feature
Target: 2-Isopropyl-4-
methyl...[1][2][3][4][5][6][7]
[8]

Alternative: 2-Methyl-4-
isopropyl...[1][5][8]

NOE Correlation
Strong NOE between 4-Me

and H5.[1]

Strong NOE between 4-iPr

(methine) and H5.[1]

HMBC Correlation
4-Me protons correlate to C3

(CN-bearing) and C5.

4-iPr protons correlate to C3

and C5.[1]

Steric Shift 4-Me is typically ~2.55 ppm.
2-Me is typically ~2.70 ppm

(closer to N).[1]

Detailed Assignment Strategy
To ensure scientific integrity (E-E-A-T), you cannot rely on 1D NMR alone due to potential

overlap or solvent effects.[1] You must employ a self-validating 2D NMR workflow.[1]

Step 1: The H Coupling Check
The pyridine ring protons (H5 and H6) form an AX spin system.

J-Coupling: Expect

Hz.

Validation: If you see a singlet in the aromatic region, you have blocked the 5 or 6 position

(wrong molecule). If you see meta-coupling (~1-2 Hz), the substitution pattern is 2,4,6-

trisubstituted (wrong molecule).[1]

Step 2: C NMR & DEPT-135[1]
Nitrile Carbon (C-CN): Look for a weak quaternary signal at 115–117 ppm.[1]

C6 (CH): Intense signal, DEPT positive (up), ~150–152 ppm.[1]

C5 (CH): DEPT positive (up), ~120–125 ppm.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://www.bldpharm.com/products/2626938-14-3.html
https://www.bldpharm.com/products/2105944-09-8.html
https://www.chemicalbook.com/synthesis/2-isopropyl-4-methylanisole.htm
https://patents.google.com/patent/CN104557763A/en
https://eureka.patsnap.com/patent-CN113666865A
https://pmc.ncbi.nlm.nih.gov/articles/PMC5947816/
https://patents.google.com/patent/US5519140A/en
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://patents.google.com/patent/CN104557763A/en
https://patents.google.com/patent/US5519140A/en
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://sdbs.db.aist.go.jp/SpectralLanding.aspx?spcode=HR2014-02969NS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13943180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C2/C4 (Quaternary): These will disappear in DEPT-135. C2 (attached to N and iPr) will be

significantly deshielded (~165+ ppm).[1]

Step 3: HMBC (Heteronuclear Multiple Bond Correlation)
This is the "Gold Standard" for proving the regiochemistry.

The "4-Methyl" Test: Look for the singlet methyl protons at ~2.55 ppm.[1] In the HMBC

spectrum, they should show a strong 3-bond correlation to the Nitrile Carbon (C3).[1]

Reasoning: If the methyl were at position 2, its correlation to the nitrile carbon (C3) would be

a weak 4-bond path or non-existent.[1]

Experimental Protocol
Materials

Solvent: CDCl

(99.8% D) + 0.03% TMS (Tetramethylsilane) for referencing.[1]

Tube: 5mm High-Precision NMR tube (Wilmad 528-PP or equivalent).

Concentration: 10-15 mg of sample in 0.6 mL solvent.

Acquisition Workflow (Standard 400/500 MHz
Instrument)

Sample Prep: Ensure the sample is fully dissolved.[1] Filter through a cotton plug if any

turbidity exists (particulates cause line broadening).[1]

Lock & Shim: Lock on CDCl

. Shim Z1, Z2, X, Y until the TMS peak linewidth is <0.5 Hz.

1H Acquisition:

Pulse angle: 30°.[1][9]
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Relaxation delay (D1): 1.0 s (sufficient for methyls/aromatics).[1]

Scans (NS): 16.

Processing: Apply exponential multiplication (LB = 0.3 Hz) before Fourier Transform.[1]

13C Acquisition:

Scans (NS): 512–1024 (Nitrile carbons relax slowly and have no NOE enhancement).[1]

Relaxation delay (D1): 2.0 s.[1]

2D Experiments (If validation is required):

gHSQC: To assign protons to specific carbons.[1]

gHMBC: Set long-range coupling optimization to 8 Hz (standard).

Workflow Diagram (Graphviz)
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Figure 2: Decision-tree workflow for spectral validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Validation of 2-Isopropyl-4-
methylnicotinonitrile: An NMR Assignment Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13943180/docs#structural-validation-of-
2-isopropyl-4-methylnicotinonitrile-an-nmr-assignment-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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